Cas no 21753-19-5 (Na-Tosyl-L-a,b-diaminopropionic Acid)

• Product Name: Na-Tosyl-L-a,b-diaminopropionic Acid
• CAS No: 21753-19-5
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 287910
• PubChem ID: 319322
• Update Time: 2025-06-07

Na-Tosyl-L-a,b-diaminopropionic Acid Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-amino-N-[(4-methylphenyl)sulfonyl]-
• Nα-Tosyl-L-α,β-diaminopropionic Acid
• Nα-Tosyl-D-α,β-diaminopropionic Acid
• Nα-Tosyl-L-α,β-diami
• 3-amino-2-[(4-methylphenyl)sulfonylamino]propanoic acid
• NSC-263145
• Oprea1_486585
• 3-Amino-2-p-toluenesulfonamido-D-propionic Acid
• 3-Amino-2-((4-methylphenyl)sulfonamido)propanoic acid
• AKOS005459056
• 3-amino-N-((4-methylphenyl)sulfonyl)alanine
• N
• FT-0675317
• VS-08705
• 21753-19-5
• A-Tosyl-L-
• NSC263145
• N alpha -Tosyl-D- alpha , beta -diaminopropionic Acid
• 24571-53-7
• A-Tosyl-D-
• NALPHA-TOSYL-L-ALPHA,BETA-DIAMINOPROPIONIC ACID
• A,
• 3-amino-N-[(4-methylphenyl)sulfonyl]alanine
• SCHEMBL4041728
• FT-0675318
• NSC85420
• NSC-85420
• CHEMBL1992207
• A-diaminopropionic Acid
• 3-AMINO-2-(4-METHYLBENZENESULFONAMIDO)PROPANOIC ACID
• NCI60_041882
• Na-Tosyl-L-a,b-diaminopropionic Acid

• Inchi： 1S/C10H14N2O4S/c1-7-2-4-8(5-3-7)17(15,16)12-9(6-11)10(13)14/h2-5,9,12H,6,11H2,1H3,(H,13,14)
• InChI Key： NOFBBVASBDIESZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C(=O)O)CN)(=O)=O

Computed Properties

• Exact Mass: 258.06700
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Melting Point: 225-226°C
• PSA: 117.87000
• LogP: 1.85720